Cas no 4885-12-5 ((2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone)

(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone structure
4885-12-5 structure
Product Name:(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
CAS No:4885-12-5
MF:C17H17BrO
MW:317.220284223557
CID:932116
PubChem ID:261858
Update Time:2025-04-19

(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
    • 2-Brom-2',3',4'-trihydroxyacetophenon;2'-bromo-2,3,5,6-tetramethyl-benzophenone;2'-Brom-2,3,5,6-tetramethyl-benzophenon;Duryl-o-brom-phenyl-keton;
    • NSC-94887
    • NSC94887
    • (2-bromophenyl)(2,3,5,6-tetramethylphenyl)methanone
    • OAZPBFWBRRIFIC-UHFFFAOYSA-N
    • DTXSID10964124
    • AKOS005925597
    • 4885-12-5
    • Inchi: 1S/C17H17BrO/c1-10-9-11(2)13(4)16(12(10)3)17(19)14-7-5-6-8-15(14)18/h5-9H,1-4H3
    • InChI Key: OAZPBFWBRRIFIC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 316.04600
  • Monoisotopic Mass: 316.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.274
  • Boiling Point: 389.7°C at 760 mmHg
  • Flash Point: 21.5°C
  • Refractive Index: 1.581
  • PSA: 17.07000
  • LogP: 4.91370
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